Cas no 1338651-63-0 (4-Amino-3-pyridin-2-yl-isothiazole-5-carboxylic acid methyl ester)

• Product Name: 4-Amino-3-pyridin-2-yl-isothiazole-5-carboxylic acid methyl ester
• CAS No: 1338651-63-0
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 5188395
• Update Time: 2026-03-05

4-Amino-3-pyridin-2-yl-isothiazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(pyridin-2-yl)isothiazole-5-carboxylate
• Methyl4-amino-3-(pyridin-2-yl)isothiazole-5-carboxylate
• methyl 4-amino-3-pyridin-2-yl-1,2-thiazole-5-carboxylate
• A906406
• methyl 4-amino-3-(2-pyridyl)-5-isothiazolecarboxylate
• Z1267500820
• 4-Amino-3-pyridin-2-yl-isothiazole-5-carboxylic acid methyl ester

• Inchi： 1S/C10H9N3O2S/c1-15-10(14)9-7(11)8(13-16-9)6-4-2-3-5-12-6/h2-5H,11H2,1H3
• InChI Key： RXIMXPTYMBHEOI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C(C2C=CC=CN=2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 1.7
• Topological Polar Surface Area: 106

Additional information on 4-Amino-3-pyridin-2-yl-isothiazole-5-carboxylic acid methyl ester

4-Amino-3-pyridin-2-yl-isothiazole-5-carboxylic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 1338651-63-0, commonly referred to as 4-Amino-3-pyridin-2-yl-isothiazole-5-carboxylic acid methyl ester, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its unique structural features, which include an isothiazole ring fused with a pyridine moiety and a methyl ester group. The presence of an amino group further enhances its functional versatility, making it a valuable component in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Amino-3-pyridin-2-yl-isothiazole-5-carboxylic acid methyl ester. Researchers have explored novel synthetic pathways that leverage the reactivity of isothiazoles and pyridines, allowing for precise control over the molecule's structure. These methods often involve multi-component reactions or stepwise syntheses, ensuring high yields and purity. The ability to tailor the molecule's functional groups has opened new avenues for its application in drug design and materials science.

In the realm of materials science, 4-Amino-3-pyridin-2-yl-isothiazole-5-carboxylic acid methyl ester has been investigated for its potential as a building block in the construction of advanced materials. Its isothiazole core exhibits unique electronic properties, making it suitable for applications in optoelectronics and sensors. Recent studies have demonstrated its ability to act as a photosensitive material, responding to external stimuli such as light or temperature changes. This property has led to its consideration in the development of smart materials and adaptive systems.

The pharmacological potential of 4-Amino-3-pyridin-2-yl-isothiazole-5-carboxylic acid methyl ester has also been a focal point of recent research. Its amino group and pyridine ring endow it with bioactivity, making it a promising candidate for drug development. Preclinical studies have shown that this compound exhibits selective binding to certain protein targets, suggesting its potential as a therapeutic agent in treating conditions such as inflammation or neurodegenerative diseases. Furthermore, its methyl ester group facilitates bioavailability, enhancing its suitability for pharmaceutical applications.

Another area where 4-Amino-3-pyridin-2-yl-isothiazole-5-carboxylic acid methyl ester has shown promise is in catalysis. Its structural features allow it to act as a ligand in transition metal-catalyzed reactions, enabling efficient transformations of organic substrates. Recent breakthroughs have highlighted its role in asymmetric catalysis, where it serves as a chiral auxiliary to induce enantioselectivity in complex molecules. This capability has significant implications for the synthesis of chiral drugs and fine chemicals.

From an environmental standpoint, researchers have explored the biodegradability and toxicity profile of 4-Amino-3-pyridin-2-yl-isothiazole-5-carboxylic acid methyl ester. Studies indicate that under specific conditions, the compound undergoes enzymatic degradation, reducing its persistence in the environment. This finding is crucial for assessing its ecological impact and ensuring sustainable practices in its production and use.

In conclusion, 4-Amino-3-pyridin-2-yliosthiazolee carboxilic acid methyl ester (CAS No. 1338651630) stands at the forefront of modern chemical research due to its versatile structure and wide-ranging applications. Its role in materials science, pharmacology, catalysis, and environmental chemistry underscores its importance as a multifunctional compound. As research continues to uncover new properties and uses, this compound is poised to make significant contributions to various industries while maintaining a strong focus on sustainability and safety.